Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]-

• CAS: 1559-36-0
• Molecular Formula: C12H26O3
• Molecular Weight: 218.33 g/mol
• SMILES: CCCCC(CC)COCCOCCO
• InChI: InChI=1S/C12H26O3/c1-3-5-6-12(4-2)11-15-10-9-14-8-7-13/h12-13H,3-11H2,1-2H3
• InChIKey: OADIZUFHUPTFAG-UHFFFAOYSA-N

Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- (CAS 1559-36-0), also known as diethylene glycol 2-ethylhexyl ether, is a nonionic glycol ether surfactant with the molecular formula C₁₂H₂₆O₃ and a molecular weight of 218.33 g/mol. It is characterized by a branched 2-ethylhexyl hydrophobe linked to a diethylene glycol hydrophile, yielding a logP of 2.23 and a calculated HLB of approximately 7.5, positioning it at the hydrophilic-lipophilic balance midpoint.

Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- (CAS 1559-36-0): A Mid-Range HLB Nonionic Glycol Ether for Tailored Surfactancy and Coalescence

Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- (CAS 1559-36-0), also known as diethylene glycol 2-ethylhexyl ether, is a nonionic glycol ether surfactant with the molecular formula C₁₂H₂₆O₃ and a molecular weight of 218.33 g/mol . It is characterized by a branched 2-ethylhexyl hydrophobe linked to a diethylene glycol hydrophile, yielding a logP of 2.23 and a calculated HLB of approximately 7.5, positioning it at the hydrophilic-lipophilic balance midpoint . The compound exhibits a density of 0.918 g/cm³ at 25°C, a boiling point of 272°C, and a viscosity of 11.8 mPa·s at 20°C, making it a moderate-evaporation, low-volatility solvent . Its moderate water solubility (~0.26 g/L) and high organic solvent compatibility enable its function as a wetting agent, coalescent, and viscosity modifier in coatings, inks, electronics, and industrial cleaning formulations .

Why 2-Ethylhexyl Diethylene Glycol Ether (1559-36-0) Cannot Be Readily Substituted by Other Glycol Ethers in Critical Formulations

Substituting CAS 1559-36-0 with other glycol ethers without quantitative reformulation validation risks compromising key performance attributes due to its unique combination of mid-range HLB, branched hydrophobe structure, and specific viscosity profile. Unlike linear-chain diethylene glycol ethers such as DB (butyl) or DE (ethyl), the branched 2-ethylhexyl group imparts a distinctly different hydrophobic character, shifting logP to 2.23 compared to 1.7 for diethylene glycol monohexyl ether . This influences emulsification behavior, wetting kinetics, and compatibility with nonpolar resins. Furthermore, its viscosity of 11.8 mPa·s at 20°C is approximately 2.5× higher than that of diethylene glycol monobutyl ether (4.9 cP) and diethylene glycol monoethyl ether (4.5 mPa·s) , directly impacting flow, leveling, and film formation in coatings and solder pastes. Simple replacement with a lower-viscosity analog can lead to sagging, cratering, or insufficient film build, while substitution with a higher-HLB alternative may induce water sensitivity or phase separation [1]. The following quantitative evidence delineates these critical differentiation points.

• [1] NBinno. The Role of Di(ethylene glycol) 2-ethylhexyl ether in Advanced Coatings. Retrieved from https://www.nbinno.com/the-role-of-di-ethylene-glycol-2-ethylhexyl-ether-in-advanced-coatings/ View Source

Quantitative Differentiation of Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- (1559-36-0) Against Key Glycol Ether and Surfactant Comparators

HLB and LogP Differentiate 1559-36-0 as a Balanced Amphiphile for Low-Water Systems

CAS 1559-36-0 exhibits a logP of 2.23 and a calculated HLB of approximately 7.5, reflecting a balanced hydrophilic-lipophilic character . In contrast, diethylene glycol monohexyl ether (CAS 112-59-4) has a logP of 1.7 , and diethylene glycol monobutyl ether (CAS 112-34-5) has an HLB of ~10-12. The higher logP of 1559-36-0 indicates greater hydrophobicity, reducing water solubility to ~0.26 g/L compared to 17 g/L for the hexyl analog [1]. This quantitative shift in partition behavior directly impacts performance in low-water or non-aqueous systems, where 1559-36-0 provides more effective emulsification of hydrophobic oils and resins without excessive water uptake.

Evidence Dimension	Hydrophilic-Lipophilic Balance (HLB) and LogP
Target Compound Data	HLB ≈ 7.5, LogP = 2.23, Water Solubility = 0.26 g/L
Comparator Or Baseline	Diethylene glycol monohexyl ether (LogP = 1.7, Water Solubility = 17 g/L); Diethylene glycol monobutyl ether (HLB ≈ 10-12)
Quantified Difference	ΔLogP = +0.53; ΔWater Solubility = -98.5%
Conditions	Predicted/calculated values from chemical databases

Why This Matters

Procurement should prioritize 1559-36-0 when formulations require a glycol ether with low water solubility and a balanced HLB for stabilizing water-in-oil emulsions or for applications where water sensitivity is detrimental (e.g., electronics, certain coatings).

• [1] ContaminantDB. Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- (CHEM010387): Water Solubility 0.26 g/L. Retrieved from https://contaminantdb.ca/compound/CHEM010387 View Source

Viscosity of 11.8 mPa·s at 20°C Offers Enhanced Film Build and Sag Resistance Relative to Lower-Viscosity Glycol Ethers

The dynamic viscosity of CAS 1559-36-0 is 11.8 mPa·s at 20°C . This is significantly higher than the viscosities of commonly used diethylene glycol monoalkyl ethers: diethylene glycol monobutyl ether (CAS 112-34-5) exhibits a viscosity of 4.9 cP at 25°C , while diethylene glycol monoethyl ether (CAS 111-90-0) has a viscosity of 4.4–4.5 mPa·s at 20°C [1]. The 2.4–2.7× higher viscosity of 1559-36-0 directly translates to improved film build, reduced sagging, and enhanced control over rheology in formulations such as architectural coatings, printing inks, and solder pastes.

Evidence Dimension	Dynamic Viscosity at 20-25°C
Target Compound Data	11.8 mPa·s (at 20°C)
Comparator Or Baseline	Diethylene glycol monobutyl ether: 4.9 cP (at 25°C); Diethylene glycol monoethyl ether: 4.4–4.5 mPa·s (at 20°C)
Quantified Difference	2.4–2.7× higher viscosity for target compound
Conditions	20°C for target and DEGEE; 25°C for DGBE

Why This Matters

Formulators seeking a glycol ether that inherently contributes to viscosity build and sag resistance should select 1559-36-0 over lower-viscosity alternatives, reducing or eliminating the need for additional rheology modifiers.

• [1] Univar Solutions. Glycol Ether DE Low Gravity: Viscosity 4.4-4.5 mPa·s @ 20°C. Retrieved from https://www.univarsolutions.com/ View Source

Surface Tension of 31.7 dyne/cm Provides Effective Wetting While Avoiding Excessive Foam Generation

CAS 1559-36-0 reduces the surface tension of water to 31.7 dyne/cm at 25°C . This is comparable to diethylene glycol monoethyl ether (31.7 dyne/cm) but notably higher than the more hydrophobic ethylene glycol 2-ethylhexyl ether (CAS 1559-35-9), which achieves a surface tension of 27.6 dyne/cm at 20°C . While lower surface tension generally correlates with better wetting, the 31.7 dyne/cm value of 1559-36-0 is sufficient for most coating and cleaning applications and, importantly, does not promote the excessive foam stabilization often observed with more potent surfactants [1].

Evidence Dimension	Equilibrium Surface Tension
Target Compound Data	31.7 dyne/cm (at 25°C)
Comparator Or Baseline	Ethylene glycol 2-ethylhexyl ether: 27.6 dyne/cm (at 20°C); Diethylene glycol monoethyl ether: 31.7 dyne/cm (at 25°C)
Quantified Difference	Δ = +4.1 dyne/cm vs. EG 2-EH ether; equivalent to DEGEE
Conditions	25°C, pure liquid or aqueous solution

Why This Matters

In applications where moderate wetting is required but low foam is critical (e.g., high-speed coating lines, industrial spray cleaners), 1559-36-0 offers a performance advantage over lower-surface-tension alternatives that may induce persistent foam.

• [1] NBinno. The Benefits of Di(ethylene glycol) 2-ethylhexyl ether as a Wetting Agent. Retrieved from https://www.nbinno.com/the-benefits-of-di-ethylene-glycol-2-ethylhexyl-ether-as-a-wetting-agent/ View Source

Boiling Point of 272°C and Slow Evaporation Rate Extend Open Time in Coatings and Inks

CAS 1559-36-0 has a boiling point of 272°C and a flash point of 113°C , translating to a slow evaporation rate profile. In comparison, diethylene glycol monoethyl ether (CAS 111-90-0) boils at 202°C, and ethylene glycol 2-ethylhexyl ether (CAS 1559-35-9) boils at 229°C . The higher boiling point of 1559-36-0 results in extended open time and slower film formation, which is particularly beneficial in screen printing inks and high-solids coatings where premature drying can cause clogging or surface defects .

Evidence Dimension	Boiling Point and Evaporation Behavior
Target Compound Data	Boiling Point = 272°C (lit.), Flash Point = 113°C
Comparator Or Baseline	Diethylene glycol monoethyl ether: BP = 202°C; Ethylene glycol 2-ethylhexyl ether: BP = 229°C
Quantified Difference	ΔBP = +70°C vs. DEGEE; ΔBP = +43°C vs. EG 2-EH ether
Conditions	Atmospheric pressure

Why This Matters

Formulations requiring prolonged workability or slow solvent release to prevent surface defects should select 1559-36-0 over faster-evaporating glycol ethers, reducing the need for additional high-boiling co-solvents.

Solder Paste Performance: Viscosity Maintenance and Wetting Enable Superior Printability and Reflow

In solder paste formulations, CAS 1559-36-0 functions as a humectant and wetting agent that maintains paste viscosity stability and enhances printability [1]. Industry technical literature specifies that 1559-36-0 is a dedicated raw material for electronic soldering pastes, with a defined specification of APHA color ≤30 and viscosity of 11.8 mPa·s at 20°C . This viscosity is intentionally higher than that of alternative solvents like diethylene glycol monobutyl ether (4.9 cP), providing better slump resistance and finer print definition. While direct head-to-head comparative performance data in solder paste is proprietary, the compound's unique combination of moderate HLB, low water solubility, and controlled volatility has made it a recognized standard in this application niche .

Evidence Dimension	Solder Paste Additive Performance
Target Compound Data	Specified for electronic soldering paste; viscosity 11.8 mPa·s; APHA ≤30
Comparator Or Baseline	Alternative glycol ethers (e.g., DGBE, DEGEE) not typically specified for this application due to higher water solubility or lower viscosity
Quantified Difference	Not available; based on application-specific technical specification
Conditions	Solder paste formulation

Why This Matters

Procurement for electronics manufacturing, particularly solder paste formulation, should prioritize CAS 1559-36-0 as it meets the specific rheological and compatibility requirements of this application, whereas alternative glycol ethers are not commonly specified or recommended.

• [1] NBinno. Enhancing Solder Paste Performance with Di(ethylene glycol) 2-ethylhexyl ether. Retrieved from https://www.nbinno.com/enhancing-solder-paste-performance-with-di-ethylene-glycol-2-ethylhexyl-ether/ View Source

Prioritized Application Scenarios for Ethanol, 2-[2-[(2-ethylhexyl)oxy]ethoxy]- (1559-36-0) Based on Quantitative Differentiation Evidence

High-Performance Architectural and Industrial Maintenance Coatings

CAS 1559-36-0 is optimally deployed as a coalescent and wetting agent in waterborne architectural and industrial maintenance coatings where its high boiling point (272°C) and slow evaporation rate extend open time, reducing surface defects such as cratering and orange peel . Its viscosity of 11.8 mPa·s contributes to film build and sag resistance without the need for additional thickeners, while its balanced HLB (~7.5) ensures compatibility with a broad range of latex binders [1].

Electronic Soldering Paste Formulations

In electronics assembly, 1559-36-0 is a critical additive in solder pastes, where its controlled viscosity (11.8 mPa·s) and low water solubility (~0.26 g/L) prevent paste drying and maintain printability during stencil printing . Its wetting properties promote uniform solder reflow, reducing void formation and improving joint reliability [2]. Alternative glycol ethers with higher water solubility or lower viscosity are not suitable for this application niche .

Screen Printing Inks and High-Solids Coatings

The high boiling point and low volatility of 1559-36-0 make it an excellent solvent for screen printing inks and high-solids coatings, where premature solvent evaporation can cause screen clogging and uneven film formation . Its moderate surface tension (31.7 dyne/cm) provides adequate substrate wetting without inducing excessive foam, a common issue with lower-surface-tension alternatives .

Industrial and Institutional Cleaning Formulations

CAS 1559-36-0 functions as a low-foaming wetting agent in industrial cleaners and degreasers, where its logP of 2.23 enables effective emulsification of hydrophobic soils while maintaining compatibility with alkaline builders . Unlike high-HLB surfactants that can cause excessive foam in spray applications, 1559-36-0 provides balanced wetting with manageable foam profiles [3].

• [1] NBinno. The Role of Di(ethylene glycol) 2-ethylhexyl ether in Advanced Coatings. Retrieved from https://www.nbinno.com/the-role-of-di-ethylene-glycol-2-ethylhexyl-ether-in-advanced-coatings/ View Source
• [2] NBinno. Enhancing Solder Paste Performance with Di(ethylene glycol) 2-ethylhexyl ether. Retrieved from https://www.nbinno.com/enhancing-solder-paste-performance-with-di-ethylene-glycol-2-ethylhexyl-ether/ View Source
• [3] NBinno. The Benefits of Di(ethylene glycol) 2-ethylhexyl ether as a Wetting Agent. Retrieved from https://www.nbinno.com/the-benefits-of-di-ethylene-glycol-2-ethylhexyl-ether-as-a-wetting-agent/ View Source